2-methoxy-N-[4-oxo-2-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-imidazol-5-yl]benzamide

• Molecular Formula: C18H14F3N3O3
• Molecular Weight: 377.3 g/mol
• IUPAC Name: 2-methoxy-N-[5-oxo-2-phenyl-4-(trifluoromethyl)-1H-imidazol-4-yl]benzamide
• InChI: InChI=1S/C18H14F3N3O3/c1-27-13-10-6-5-9-12(13)15(25)24-17(18(19,20)21)16(26)22-14(23-17)11-7-3-2-4-8-11/h2-10H,1H3,(H,24,25)(H,22,23,26)
• InChI Key: KXPLPTSJGMPXMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2(C(=O)NC(=N2)C3=CC=CC=C3)C(F)(F)F

Description

2-methoxy-N-[4-oxo-2-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-imidazol-5-yl]benzamide is a complex organic compound that features a benzamide core structure with various substituents, including a methoxy group, a phenyl group, and a trifluoromethyl group

Preparation Methods

The synthesis of 2-methoxy-N-[4-oxo-2-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-imidazol-5-yl]benzamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through a cyclization reaction involving a suitable diamine and a carbonyl compound.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group can be introduced using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonic acid.

Attachment of the Benzamide Moiety: The benzamide group can be attached through an amide coupling reaction, typically using reagents like carbodiimides or coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial production methods may involve optimization of